Cas no 94630-53-2 (1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide)

• Product Name: 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide
• CAS No: 94630-53-2
• MF: C₂₂H₄₄Br₂N₄
• MW: 524.419564247131
• CID: 798694
• PubChem ID: 87558207
• Update Time: 2025-06-10

1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide Chemical and Physical Properties

Names and Identifiers

• 4-Aza-1-azoniabicyclo[2.2.2]octane,1,1'-(1,10-decanediyl)bis-, bromide (1:2)
• 1,1'-(Decane-1,10-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane] Dibromide
• 4-[10-(1-aza-4-azoniabicyclo[2.2.2]octan-4-yl)decyl]-1-aza-4-azoniabicyclo[2.2.2]octane,dibromide
• 1,10-Bis[4-aza-1-azoniabicyclo[2.2.2]octan-1-yl]decane Dibromide
• D3269
• 1,1-(decane-1,10-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane] dibromide
• 1,1-(Decane-1,10-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane]dibromide
• DTXSID20659751
• SCHEMBL15488341
• 1-[10-(4-aza-1-azoniabicyclo[2.2.2]octan-1-yl)decyl]-4-aza-1-azoniabicyclo[2.2.2]octane;dibromide
• T71487
• 1,1'-(Decane-1,10-diyl)bis(1,4-diazabicyclo[2.2.2]octan-1-ium) dibromide
• AKOS015832952
• 94630-53-2
• MFCD08276357
• 1,1'-(Decane-1,10-diyl)bis[4-aza-1-azoniabicyclo[2.2.2]octane]Dibromide
• 1-(10-{1,4-DIAZABICYCLO[2.2.2]OCTAN-1-IUM-1-YL}DECYL)-1,4-DIAZABICYCLO[2.2.2]OCTAN-1-IUM DIBROMIDE
• YTGWJQLFKYWCCF-UHFFFAOYSA-L
• 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide

• MDL： D154673
• Inchi： 1S/C22H44N4.2BrH/c1(3-5-7-15-25-17-9-23(10-18-25)11-19-25)2-4-6-8-16-26-20-12-24(13-21-26)14-22-26;;/h1-22H2;2*1H/q+2;;/p-2
• InChI Key： YTGWJQLFKYWCCF-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]12(CCCCCCCCCC[N+]34CCN(CC3)CC4)CCN(CC1)CC2

Computed Properties

• Exact Mass: 522.19300
• Monoisotopic Mass: 522.19327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 354
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• PSA: 6.48000
• LogP: -3.79940

1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide

Recent Advances in the Study of 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide (CAS: 94630-53-2)

1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide (CAS: 94630-53-2) is a quaternary ammonium compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its bicyclic structure and long alkyl chain, has been explored for its antimicrobial, antifungal, and surfactant properties. Recent studies have further elucidated its mechanisms of action and potential therapeutic uses, making it a subject of ongoing scientific interest.

One of the key areas of research has been the compound's antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes, leading to cell lysis. The findings suggest potential applications in the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, recent research has explored the compound's potential as a surfactant in drug delivery systems. A 2024 study in Langmuir investigated the self-assembly behavior of 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide in aqueous solutions, revealing its ability to form stable micelles. These micelles were shown to encapsulate hydrophobic drugs effectively, enhancing their solubility and bioavailability. This research opens new avenues for the use of the compound in targeted drug delivery and nanotechnology-based therapeutics.

Another significant development is the exploration of the compound's antifungal properties. A recent preprint on bioRxiv reported that 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide exhibits strong inhibitory effects against Candida albicans, a common fungal pathogen. The study highlighted the compound's ability to disrupt fungal cell membranes and inhibit biofilm formation, which is crucial for treating persistent fungal infections. These findings could lead to the development of new antifungal therapies, particularly for immunocompromised patients.

Despite these promising results, challenges remain in the clinical translation of 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide. Issues such as cytotoxicity at higher concentrations and the need for optimized formulations must be addressed. Ongoing research is focusing on structural modifications to enhance selectivity and reduce side effects. For instance, a 2024 study in Chemical Communications proposed the synthesis of analogs with shorter alkyl chains to mitigate cytotoxicity while retaining antimicrobial efficacy.

In conclusion, 1,1'-(Decane-1,10-diyl)bis4-aza-1-azoniabicyclo2.2.2octane Dibromide (CAS: 94630-53-2) represents a versatile compound with significant potential in antimicrobial, antifungal, and drug delivery applications. Recent studies have advanced our understanding of its mechanisms and opened new possibilities for its use in medicine. Future research should focus on overcoming current limitations and translating these findings into practical therapeutic solutions.